Cas no 2171858-47-0 (3-{(tert-butoxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid
• CAS No: 2171858-47-0
• MF: C₁₂H₁₇N₃O₄
• MW: 267.281082868576
• CID: 5834576
• PubChem ID: 165531107
• Update Time: 2025-06-09

3-{(tert-butoxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 3-{(tert-butoxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid
• EN300-1285037
• 2171858-47-0
• 3-{[(tert-butoxy)carbonyl]amino}-3-(pyrazin-2-yl)propanoic acid

• Inchi： 1S/C12H17N3O4/c1-12(2,3)19-11(18)15-8(6-10(16)17)9-7-13-4-5-14-9/h4-5,7-8H,6H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： GUNAYSQQBIFPQC-UHFFFAOYSA-N
• SMILES： C1(C(NC(OC(C)(C)C)=O)CC(O)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 267.12190603g/mol
• Monoisotopic Mass: 267.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 451.6±45.0 °C(Predicted)
• pka: 4.04±0.10(Predicted)

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid (CAS No. 2171858-47-0)

3-{(tert-butoxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid (CAS No. 2171858-47-0) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a pyrazine ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for drug discovery and bioconjugation. With the growing demand for small molecule APIs and peptide-based therapeutics, this compound has garnered significant attention in both academic and industrial settings.

The Boc-protected amino acid derivative is particularly relevant in the context of prodrug development and targeted drug delivery systems, which are among the most searched topics in AI-driven drug design platforms. Researchers frequently explore its applications in kinase inhibitor synthesis and cancer immunotherapy, aligning with current trends in precision medicine. The compound’s carboxylic acid moiety further enables facile conjugation with biomolecules, a feature highly sought after in biopharmaceutical formulations.

From a synthetic chemistry perspective, CAS 2171858-47-0 exemplifies the strategic use of protecting groups in multi-step organic synthesis. The Boc group ensures stability during reactions while allowing selective deprotection under mild acidic conditions—a critical advantage for high-throughput screening workflows. Recent publications highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a key focus area for computational chemistry tools and machine learning-assisted molecular optimization.

In the broader landscape of medicinal chemistry, this compound addresses the rising need for heterocyclic building blocks with improved solubility profiles. The pyrazine ring contributes to hydrogen bonding interactions, often enhancing protein-ligand binding affinity—a hot topic in fragment-based drug discovery. Analytical techniques like LC-MS and NMR are typically employed to verify its purity, reflecting industry standards for GMP-compliant intermediates.

Environmental and regulatory considerations also play a role in its applications. Unlike some traditional reagents, 3-{(tert-butoxy)carbonylamino}-3-(pyrazin-2-yl)propanoic acid aligns with green chemistry principles due to its efficient synthetic routes and minimal waste generation. This resonates with the increasing search volume for sustainable synthetic methods among pharmaceutical manufacturers.

Future research directions may explore its potential in RNA-targeting therapeutics or proteolysis-targeting chimeras (PROTACs), both trending subjects in biotech innovation. As the demand for structure-activity relationship (SAR) studies grows, this compound’s versatility positions it as a cornerstone in rational drug design pipelines worldwide.